Cas no 685517-84-4 (3,5-dibromo-2,6-difluoro-pyridine)

3,5-Dibromo-2,6-difluoro-pyridine is a halogenated pyridine derivative characterized by its distinct substitution pattern of bromine and fluorine atoms at the 2, 3, 5, and 6 positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both bromine and fluorine substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient functionalization. Its high purity and stability under standard conditions make it suitable for precision applications in research and industrial processes. The electron-withdrawing effects of the halogens further contribute to its utility in constructing complex heterocyclic frameworks.
3,5-dibromo-2,6-difluoro-pyridine structure
685517-84-4 structure
Product Name:3,5-dibromo-2,6-difluoro-pyridine
CAS No:685517-84-4
MF:C5HBr2F2N
MW:272.872946500778
MDL:MFCD12756681
CID:1734792
PubChem ID:46238456
Update Time:2025-06-09

3,5-dibromo-2,6-difluoro-pyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-dibromo-2,6-difluoro-pyridine
    • 3,5-dibromo-2,6-difluoropyridine
    • pyridine, 3,5-dibromo-2,6-difluoro-
    • LogP
    • AS-81948
    • E77623
    • 685517-84-4
    • AKOS005138009
    • DTXSID20673179
    • 3,5-DIBROMO-2,6-DIFLUOROPYRIDINE 95%
    • MFCD12756681
    • MDL: MFCD12756681
    • Inchi: 1S/C5HBr2F2N/c6-2-1-3(7)5(9)10-4(2)8/h1H
    • InChI Key: FGTBUWCNYCKCTK-UHFFFAOYSA-N
    • SMILES: BrC1C(=NC(=C(C=1)Br)F)F

Computed Properties

  • Exact Mass: 272.84233g/mol
  • Monoisotopic Mass: 270.84438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12.9Ų

3,5-dibromo-2,6-difluoro-pyridine Pricemore >>

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